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Compound of Interest

Compound Name: Convoline
CAS No.: 89783-61-9
Cat. No.: B1215894
Get Quote
. J

Disclaimer: The majority of the available scientific literature focuses on the pharmacological
properties of extracts from the plant Convolvulus pluricaulis, which contains Convoline as one
of its constituents. Data pertaining specifically to the isolated compound Convoline is limited.
This guide provides a comprehensive overview of the existing knowledge, clearly distinguishing
between data on the pure compound and the plant extracts.

Core Chemical and Physical Properties

Convoline is a tropane alkaloid characterized by a 3,4-dimethoxybenzoate moiety attached to
a hydroxy-azabicyclo-octane structure.[1] Its physicochemical properties are crucial for its
pharmacokinetic behavior.

Table 1: Physicochemical Properties of Convoline
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Property Value Reference
CAS Number 89783-61-9 [1]
Molecular Formula C16H21NOs [1]
Molecular Weight 307.34 g/mol [1]

(8-hydroxy-8-
IUPAC Name azabicyclo[3.2.1]octan-3-yl) [1]

3,4-dimethoxybenzoate

XLogP3-AA 2.4 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C);untg p ° ]
Rotatable Bond Count 5 [1]
Exact Mass 307.14197277 Da [1]

Pharmacological Properties and Bioactivity

Convoline, primarily studied as a component of Convolvulus pluricaulis extracts, is associated
with a range of central nervous system and cardiovascular effects.

Neuropharmacological Activities

Anti-epileptic and Anticonvulsant Effects: Alcoholic extracts of Convolvulus pluricaulis, which
contain Convoline, have been shown to antagonize electrically induced convulsive seizures.[1]
Methanolic extracts provided significant protection against tonic convulsions induced by
transcorneal electroshock, with efficacy comparable to the standard drug phenytoin.[1]

Anxiolytic and Antidepressant-like Activities: Ethyl acetate and aqueous fractions of ethanolic
extracts from the aerial parts of Convolvulus pluricaulis have demonstrated significant anxiolytic
effects in animal models.[1] This is evidenced by an increased time spent in the open arms of
an elevated plus maze.[1] At higher doses, a reduction in neuromuscular coordination was
observed, suggesting muscle relaxant properties.[1]
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Neuroprotective Effects: Aqueous extracts containing Convoline have shown potent
neuroprotective activity, which is attributed to anti-acetylcholinesterase (anti-AChE) and
antioxidant mechanisms.[1]

Cardiovascular and Metabolic Effects

Hypotensive Effects: Water-soluble fractions of Convolvulus pluricaulis containing Convoline
have been observed to cause significant and prolonged hypotension in animal models.[1]
Ethanolic extracts have also demonstrated a negative inotropic action on both amphibian and
mammalian myocardium, as well as spasmolytic activity on smooth muscles.[2]

Hypolipidemic Effects: Extracts containing Convoline have shown hypolipidemic properties. In
cholesterol-fed gerbils, administration of these extracts for 90 days resulted in a significant
reduction in serum cholesterol, LDL cholesterol, triglycerides, and phospholipids.[1]

Quantitative Bioactivity Data (from Convolvulus
pluricaulis Extracts)

It is critical to note that the following quantitative data pertains to extracts of Convolvulus
pluricaulis and not to the pure Convoline compound. The concentration of Convoline in these
extracts was not specified in the cited literature.

Table 2: In Vitro Bioactivity of Convolvulus pluricaulis Extracts

Assay Extract Type ICs0 Value (pg/mL) Reference
DPPH Radical )

) Methanolic 41.00 [31[4]
Scavenging
DPPH Radical

) Not Specified 434.78 [5]
Scavenging

Hydrogen Peroxide N
) Not Specified 7.82 [5]
Scavenging

Superoxide Radical N
] Not Specified 132.18 [5]
Scavenging
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Pharmacokinetics and Bioavailability

Detailed pharmacokinetic studies on pure Convoline are not readily available. However, based
on its physicochemical properties, some inferences can be made.

Convoline has a moderate lipophilicity (XLogP3-AA of 2.4), which suggests it may be capable
of crossing biological membranes.[1] However, it is reported to have poor water solubility, which
poses a significant challenge for oral administration and is likely to result in variable dissolution
and limited bioavailability.[1]

Putative Mechanisms of Action and Signaling
Pathways

Direct evidence for the molecular targets and signaling pathways of pure Convoline is lacking.
However, based on the observed pharmacological effects of Convolvulus pluricaulis extracts,
several putative mechanisms can be proposed.

Modulation of GABAergic Neurotransmission

The anxiolytic and anticonvulsant effects of Convolvulus pluricaulis extracts strongly suggest
an interaction with the GABAergic system. The probable mechanism is thought to involve the
GABAA-benzodiazepine receptor complex.[6] Benzodiazepines and other positive allosteric
modulators of the GABAA receptor enhance the effect of GABA, leading to an increased influx
of chloride ions, hyperpolarization of the neuronal membrane, and a reduction in neuronal
excitability.
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Putative GABAergic modulation by Convoline.

Acetylcholinesterase Inhibition

The neuroprotective effects of Convolvulus pluricaulis extracts are attributed, in part, to the
inhibition of acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the
neurotransmitter acetylcholine.[1] By inhibiting AChE, Convoline would increase the levels of
acetylcholine in the synaptic cleft, enhancing cholinergic neurotransmission. This is a key
mechanism for cognitive enhancement and is a therapeutic target in Alzheimer's disease.
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Proposed mechanism of acetylcholinesterase inhibition.

Cardiovascular Modulation

The hypotensive effects of Convolvulus pluricaulis extracts may be due to a combination of
central tranquilizing effects and peripheral actions, such as vasodilation (spasmolytic activity on
smooth muscles) and negative inotropic effects on the heart.[1][2] The precise molecular
targets for these effects have not been elucidated for Convoline, but could involve adrenergic
receptors or calcium channels, common targets for hypotensive agents.

Experimental Protocols

Detailed experimental protocols from studies using pure Convoline are not available in the
reviewed literature. The following are generalized protocols for the key bioassays mentioned in
the context of Convolvulus pluricaulis extracts.
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General Extraction of Convoline from Convolvulus
pluricaulis

A common method for obtaining Convoline and other alkaloids from the plant material involves

an alkaline ethanolic extraction followed by liquid-liquid extraction.

Defatting: The dried and powdered plant material is first defatted using a non-polar solvent
like n-hexane with ultrasonication.

Alkaline Ethanolic Extraction: The defatted plant material is then extracted with a solution of
potassium hydroxide in ethanol, again using ultrasonication. This step is repeated multiple
times to maximize the yield.

Liquid-Liquid Extraction: The resulting phytocomplex is then subjected to liquid-liquid
extraction to separate the alkaloid-rich fraction.

Chromatographic Separation: The crude extract can be further purified using techniques like
flash chromatography to isolate individual compounds, including Convoline.

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's
Method)

This colorimetric assay is a standard method for measuring AChE activity and its inhibition.

Principle: AChE hydrolyzes the substrate acetylthiocholine (ATCI) to thiocholine. Thiocholine
then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a
yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which is quantified
spectrophotometrically at 412 nm.

Procedure:

o Areaction mixture is prepared in a 96-well plate containing a buffer solution (e.g., Tris-HCI,
pH 8.0), DTNB, and the AChE enzyme.

o The test compound (Convoline) at various concentrations is added to the wells. A control
well without the inhibitor is also prepared.
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o The plate is pre-incubated.
o The reaction is initiated by adding the substrate, ATCI.
o The absorbance at 412 nm is measured over time using a microplate reader.

o The percentage of inhibition is calculated by comparing the rate of reaction in the
presence of the test compound to the control. The ICso value is then determined from a
dose-response curve.

Anticonvulsant Activity Assessment (Maximal
Electroshock Seizure - MES Model)

The MES test is a widely used animal model to screen for drugs effective against generalized
tonic-clonic seizures.

» Animals: Typically, mice or rats are used.
e Procedure:

o Animals are divided into control and test groups. The test groups receive varying doses of
the compound (e.g., Convoline) orally or intraperitoneally. A standard anticonvulsant drug
(e.g., phenytoin) is used as a positive control.

o After a set period to allow for drug absorption, a maximal electrical stimulus is delivered
via corneal or ear electrodes.

o The animals are observed for the presence or absence of the tonic hindlimb extension
phase of the seizure.

o The ability of the compound to abolish or reduce the duration of the tonic hindlimb
extension is taken as an indication of anticonvulsant activity.

Anxiolytic Activity Assessment (Elevated Plus Maze -
EPM Model)

The EPM is a standard behavioral test for assessing anxiety-like behavior in rodents.
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o Apparatus: The maze is shaped like a plus sign and elevated off the ground. It has two open
arms and two arms enclosed by walls.

e Procedure:

o Animals are treated with the test compound (Convoline), a vehicle (control), or a standard
anxiolytic drug (e.g., diazepam).

o After a suitable absorption time, each animal is placed in the center of the maze, facing an
open arm.

o The animal's behavior is recorded for a set period (e.g., 5 minutes).

o The primary measures of anxiolytic activity are the percentage of time spent in the open
arms and the percentage of entries into the open arms relative to the total number of arm
entries. An increase in these parameters suggests an anxiolytic effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Convoline (89783-61-9) for sale [vulcanchem.com]

e 2. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1215894/docs?utm_src=pdf-body-img#convoline-cas-89783-61-9-an-in-depth-technical-guide
https://www.benchchem.com/product/b1215894?utm_src=pdf-custom-synthesis#bc-rfq
https://www.vulcanchem.com/product/vc1687748
https://www.researchgate.net/publication/285126702_Ethnobotany_phytochemistry_and_pharmacology_of_Convolvulus_pluricaulis_Choisy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

3. benthamdirect.com [benthamdirect.com]

4. Study of Convolvulus pluricaulis for antioxidant and anticonvulsant activity - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. openneurologyjournal.com [openneurologyjournal.com]

To cite this document: BenchChem. [Convoline (CAS: 89783-61-9): An In-depth Technical
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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